Cas no 733741-08-7 (trans-2-(2-iso-propylbenzoyl)cyclopentane-1-carboxylic acid)

Technical Introduction: trans-2-(2-iso-Propylbenzoyl)cyclopentane-1-carboxylic acid is a chiral cyclopentane derivative featuring a 2-isopropylbenzoyl substituent at the trans-2 position relative to the carboxylic acid functionality. This structural motif imparts steric and electronic properties that make it a valuable intermediate in organic synthesis, particularly for the preparation of enantioselective compounds. The trans configuration enhances conformational stability, while the isopropylbenzoyl group offers potential for further functionalization. Its carboxylic acid moiety allows for derivatization into esters, amides, or other derivatives, broadening its utility in medicinal chemistry and materials science. The compound’s defined stereochemistry and modular structure make it suitable for applications requiring precise molecular control.
trans-2-(2-iso-propylbenzoyl)cyclopentane-1-carboxylic acid structure
733741-08-7 structure
Product Name:trans-2-(2-iso-propylbenzoyl)cyclopentane-1-carboxylic acid
CAS No:733741-08-7
MF:C16H20O3
MW:260.3282
CID:878601
Update Time:2025-06-15

trans-2-(2-iso-propylbenzoyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (1R,2R)-2-(2-propan-2-ylbenzoyl)cyclopentane-1-carboxylic acid
    • trans-2-(2-Iso-propylbenzoyl)cyclopentane-1-carboxylic acid
    • trans-2-(2-iso-propylbenzoyl)cyclopentane-1-carboxylic acid
    • Inchi: InChI=1S/C16H20O3/c1-10(2)11-6-3-4-7-12(11)15(17)13-8-5-9-14(13)16(18)19/h3-4,6-7,10,13-14H,5,8-9H2,1-2H3,(H,18,19)/t13-,14-/m1/s1
    • InChI Key: VIYTWTNVNRXMME-ZIAGYGMSSA-N
    • SMILES: CC(C)C1=CC=CC=C1C(=O)[C@@H]2CCC[C@H]2C(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4

trans-2-(2-iso-propylbenzoyl)cyclopentane-1-carboxylic acid Pricemore >>

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Additional information on trans-2-(2-iso-propylbenzoyl)cyclopentane-1-carboxylic acid

Comprehensive Overview of trans-2-(2-iso-propylbenzoyl)cyclopentane-1-carboxylic acid (CAS No. 733741-08-7)

trans-2-(2-iso-propylbenzoyl)cyclopentane-1-carboxylic acid (CAS No. 733741-08-7) is a specialized organic compound with a unique structural framework, combining a cyclopentane ring with a benzoyl substituent. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its iso-propylbenzoyl moiety and carboxylic acid functional group make it a versatile intermediate for synthesizing derivatives with tailored properties.

In recent years, the demand for cyclopentane-based compounds has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in the stereochemistry of this compound, as the trans-configuration often influences biological activity. The CAS No. 733741-08-7 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and catalysis studies.

The synthesis of trans-2-(2-iso-propylbenzoyl)cyclopentane-1-carboxylic acid typically involves multi-step organic reactions, including Friedel-Crafts acylation and stereoselective reduction. Its logP value and solubility profile are critical parameters for formulation scientists, especially in the context of drug delivery systems. These properties align with current trends in green chemistry, where researchers prioritize eco-friendly synthesis routes.

From a commercial perspective, CAS No. 733741-08-7 is often listed in catalogs of fine chemicals, with suppliers highlighting its high purity and custom synthesis options. The compound's molecular weight (262.34 g/mol) and hydrogen bonding capacity make it a candidate for computational modeling studies, a hot topic in AI-driven drug design. This intersection of chemistry and technology addresses frequently searched queries like "how to predict compound reactivity using machine learning."

Analytical characterization of trans-2-(2-iso-propylbenzoyl)cyclopentane-1-carboxylic acid relies on techniques such as NMR spectroscopy and HPLC-MS, which are standard in quality control protocols. The compound's thermal stability and crystalline form are also investigated for patent applications, another trending topic in intellectual property searches. Its structural analogs have been explored for enzyme inhibition, connecting it to popular health-related searches like "natural metabolic regulators."

In conclusion, trans-2-(2-iso-propylbenzoyl)cyclopentane-1-carboxylic acid represents a compelling case study in modern organic chemistry. Its CAS No. 733741-08-7 serves as a gateway to broader discussions about sustainable synthesis, structure-activity relationships, and interdisciplinary research—topics that dominate scientific forums and search engine queries alike.

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